Cas no 2228266-41-7 (2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol)

• Product Name: 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol
• CAS No: 2228266-41-7
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5970033
• PubChem ID: 165968293
• Update Time: 2025-06-11

2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol
• 2-[2-(dimethylamino)-3,4-difluorophenyl]-2,2-difluoroethan-1-ol
• EN300-1974497
• 2228266-41-7

• Inchi： 1S/C10H11F4NO/c1-15(2)9-6(10(13,14)5-16)3-4-7(11)8(9)12/h3-4,16H,5H2,1-2H3
• InChI Key： XQXMLFKEUSXEGF-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=C(C=1N(C)C)F)F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol

Recent Advances in the Study of 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol (CAS: 2228266-41-7)

The compound 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol (CAS: 2228266-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure and dimethylamino functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol exhibits potent activity against specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential applications in neurological disorders. Additionally, its fluorinated structure enhances its metabolic stability and bioavailability, making it a promising candidate for further drug development.

Mechanistic studies have also shed light on the compound's interaction with cellular receptors and enzymes. Molecular docking and computational modeling have been utilized to predict binding affinities and identify key structural features responsible for its biological activity. These findings are instrumental in guiding the design of derivatives with improved potency and selectivity.

In conclusion, the ongoing research on 2-2-(dimethylamino)-3,4-difluorophenyl-2,2-difluoroethan-1-ol (CAS: 2228266-41-7) underscores its potential as a valuable tool in chemical biology and a lead compound for therapeutic development. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in disease models. The integration of multidisciplinary approaches will be essential to fully realize the therapeutic potential of this intriguing molecule.